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Compound of Interest

Compound Name: 1,2,4-Triazole-15N3

CAS No.: 1173023-70-5

Cat. No.: B570178

Get Quote

Welcome to the technical support center for the Quick Polar Pesticides (QuPPe) method. This

guide is designed for researchers, analytical scientists, and drug development professionals to

provide in-depth, field-proven insights into optimizing and troubleshooting the QuPPe method,

with a specific focus on the use of 15N-labeled triazole as an internal standard for robust and

accurate quantification.

Introduction to the QuPPe Method and the Role of
Internal Standards
The QuPPe method is a streamlined and effective procedure for the extraction of highly polar

pesticides from various food matrices. Its simplicity, which involves a single-step extraction with

an acidified methanol/water mixture, makes it an attractive choice for high-throughput

laboratories. However, the analysis of polar pesticides by Liquid Chromatography with tandem

mass spectrometry (LC-MS/MS) is often challenged by matrix effects, where co-extracted

compounds can suppress or enhance the ionization of target analytes, leading to inaccurate

quantification.
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To counteract these effects and correct for variations in extraction efficiency and instrument

response, the use of isotopically labeled internal standards (IL-ISs) is crucial. An ideal IL-IS,

such as 15N-triazole, closely mimics the chemical and physical properties of the target

analyte(s), ensuring it experiences similar matrix effects and extraction behavior. By adding a

known amount of the IL-IS to the sample at the beginning of the
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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